Cas no 332936-67-1 ({[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid)
332936-67-1 structure
Product Name:{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
CAS No:332936-67-1
MF:C12H13N3O2S
MW:263.315521001816
CID:1067358
PubChem ID:866142
Update Time:2025-04-20
{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- {[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
- (4-Methyl-5-o-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
- 2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)aceticacid
- CS-0358375
- AKOS000301287
- 2-[[4-methyl-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- {[4-methyl-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl}acetic acid
- 332936-67-1
- 2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
- BAS 01918453
- AG-690/40696809
-
- MDL: MFCD02089390
- Inchi: 1S/C12H13N3O2S/c1-8-5-3-4-6-9(8)11-13-14-12(15(11)2)18-7-10(16)17/h3-6H,7H2,1-2H3,(H,16,17)
- InChI Key: VAMMJMVRJGHXLQ-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(C2C=CC=CC=2C)N1C
Computed Properties
- Exact Mass: 263.07284784g/mol
- Monoisotopic Mass: 263.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 93.3Ų
{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 057047-1g |
4-Methyl-5-o-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid |
332936-67-1 | 1g |
£320.00 | 2022-03-01 | ||
| Chemenu | CM312994-1g |
2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid |
332936-67-1 | 95% | 1g |
$323 | 2023-03-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429045-1g |
2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid |
332936-67-1 | 95+% | 1g |
¥3034.00 | 2024-05-18 |
{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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